2-((4-(2,5-dimethylphenyl)-5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C24H24N6O3S/c1-14-8-9-16(3)19(10-14)30-20(11-17-12-21(31)27-23(33)25-17)28-29-24(30)34-13-22(32)26-18-7-5-4-6-15(18)2/h4-10,12H,11,13H2,1-3H3,(H,26,32)(H2,25,27,31,33)
• InChI Key: VKBDXOCSVNYRIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=NN=C2SCC(=O)NC3=CC=CC=C3C)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C24H24N6O3S
• Molecular Weight: 476.6 g/mol
• CAS No.: 852048-20-5

Description

2-((4-(2,5-dimethylphenyl)-5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C24H24N6O3S and its molecular weight is 476.56. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

One area of research involves the synthesis of novel heterocyclic compounds using derivatives of 2,6-dioxo-1,2,3,6-tetrahydropyrimidin as initial reagents. These compounds have been explored for their potential in producing anti-inflammatory and analgesic agents, demonstrating significant inhibitory activity on COX-2 enzymes and presenting analgesic and anti-inflammatory properties comparable to standard drugs (Abu‐Hashem et al., 2020).

Antimicrobial Activity

Thiazole derivatives incorporating tetrahydropyrimidinyl groups have been synthesized and tested for antimicrobial efficacy. These compounds exhibited considerable activity against a range of foodborne pathogens, yeast species like Candida, and filamentous fungi, suggesting their potential as novel antimicrobial agents (Cankilic & Yurttaş, 2017).

Radioligand Development

The development of radioligands for positron emission tomography (PET) imaging has also utilized similar compounds. Specifically, derivatives have been designed to selectively bind to the translocator protein (18 kDa), enabling the study of neuroinflammation and potentially aiding in the diagnosis of neurodegenerative diseases (Dollé et al., 2008).

Molecular Imprinting

Another application involves the use of these compounds in the enhancement of molecular imprinted polymers (MIPs) as organic fillers on bagasse cellulose fibers. This approach aims at improving the mechanical properties of paper sheets, in addition to evaluating the antimicrobial activities of the MIPs, suggesting their utility in creating functionalized materials with specific biological properties (Fahim & Abu-El Magd, 2021).